Cas no 2137420-88-1 ((1R)-1-(7-phenyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine)

• Product Name: (1R)-1-(7-phenyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• CAS No: 2137420-88-1
• MF: C₁₇H₁₉NO
• MW: 253.338864564896
• CID: 6244148
• PubChem ID: 165453536
• Update Time: 2025-07-09

(1R)-1-(7-phenyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2137420-88-1
• (1R)-1-(7-phenyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• EN300-726840

• Inchi： 1S/C17H19NO/c1-12(18)16-9-15-8-7-14(10-17(15)19-11-16)13-5-3-2-4-6-13/h2-8,10,12,16H,9,11,18H2,1H3/t12-,16?/m1/s1
• InChI Key： FLXFOEHISQGGMB-ZGTOLYCTSA-N
• SMILES： O1C2C=C(C3C=CC=CC=3)C=CC=2CC(C1)[C@@H](C)N

Computed Properties

• Exact Mass: 253.146664230g/mol
• Monoisotopic Mass: 253.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2Ų

Additional information on (1R)-1-(7-phenyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine

Comprehensive Overview of (1R)-1-(7-phenyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine (CAS No. 2137420-88-1)

The compound (1R)-1-(7-phenyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine, identified by its CAS number 2137420-88-1, is a chiral amine derivative with a unique structural framework. This molecule belongs to the class of benzopyran derivatives, which are widely studied for their potential applications in medicinal chemistry and drug development. The presence of a phenyl group at the 7-position and an ethylamine moiety at the 3-position of the benzopyran ring system makes this compound a promising candidate for further research in central nervous system (CNS) targeting and receptor modulation.

In recent years, the scientific community has shown increasing interest in chiral amines due to their role as building blocks for pharmaceutical intermediates. The (1R)-enantiomer of this compound is particularly noteworthy because enantiopure molecules often exhibit distinct biological activities compared to their racemic counterparts. Researchers are exploring its potential in the development of novel therapeutics, especially in areas such as neurodegenerative diseases and mood disorders, which are among the most searched topics in AI-driven drug discovery platforms.

The structural features of CAS 2137420-88-1 include a dihydrobenzopyran core, which is a privileged scaffold in medicinal chemistry. This core is known for its ability to interact with various biological targets, including G-protein-coupled receptors (GPCRs) and ion channels. The ethylamine side chain introduces a basic nitrogen, which can enhance the compound's solubility and bioavailability, making it a valuable asset in lead optimization processes. These characteristics align with current trends in small molecule drug design, where researchers prioritize compounds with balanced lipophilicity and hydrogen bonding capacity.

From a synthetic perspective, (1R)-1-(7-phenyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine can be prepared via asymmetric synthesis or resolution techniques. The chiral center at the 1-position of the ethylamine group is critical for its stereoselective interactions with biological targets. This aspect is particularly relevant to the growing demand for enantioselective catalysis and green chemistry approaches, which are frequently searched topics in synthetic organic chemistry forums and databases.

The potential applications of this compound extend beyond pharmaceuticals. Its unique structure makes it a candidate for material science applications, such as the development of chiral catalysts or liquid crystals. Additionally, the benzopyran moiety is known to exhibit fluorescence properties, which could be exploited in bioimaging or sensor technologies. These interdisciplinary applications resonate with the increasing interest in multifunctional molecules in both academic and industrial research settings.

Quality control and characterization of CAS 2137420-88-1 are essential for its reliable use in research. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm its purity and stereochemical integrity. These methods are frequently discussed in analytical chemistry communities, reflecting the importance of robust characterization protocols in modern chemical research.

In conclusion, (1R)-1-(7-phenyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine (CAS No. 2137420-88-1) represents a versatile and promising compound with broad potential in drug discovery, material science, and catalysis. Its unique structural attributes and chiral nature make it a subject of ongoing research, aligning with current scientific trends and frequently searched topics in chemical databases and AI-powered research tools. As the demand for enantiopure compounds and sustainable synthesis continues to grow, this molecule is poised to play a significant role in future innovations.